Cas no 2236045-43-3 (1-Bromo-4-(1,2,2-trifluorocyclopropyl)benzene)

• Product Name: 1-Bromo-4-(1,2,2-trifluorocyclopropyl)benzene
• CAS No: 2236045-43-3
• MF: C₉H₆BrF₃
• MW: 251.043152332306
• MDL: MFCD32702652
• CID: 5668638
• PubChem ID: 155820522
• Update Time: 2025-10-31

1-Bromo-4-(1,2,2-trifluorocyclopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• EN300-26870232
• 2236045-43-3
• AT30508
• 1-Bromo-4-(1,2,2-trifluorocyclopropyl)benzene
• Benzene, 1-bromo-4-(1,2,2-trifluorocyclopropyl)-

• MDL： MFCD32702652
• Inchi： 1S/C9H6BrF3/c10-7-3-1-6(2-4-7)8(11)5-9(8,12)13/h1-4H,5H2
• InChI Key： GZPVCWXPNOGSGI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CC1(F)F)F

Computed Properties

• Exact Mass: 249.96050g/mol
• Monoisotopic Mass: 249.96050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• Boiling Point: 218.2±40.0 °C(Predicted)

Additional information on 1-Bromo-4-(1,2,2-trifluorocyclopropyl)benzene

1-Bromo-4-(1,2,2-trifluorocyclopropyl)benzene: A Comprehensive Overview

1-Bromo-4-(1,2,2-trifluorocyclopropyl)benzene (CAS No. 2236045-43-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its distinctive structure, which includes a brominated benzene ring and a trifluorocyclopropyl substituent. The combination of these functional groups endows the molecule with a range of interesting properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The bromine atom in the molecule serves as an excellent leaving group, facilitating various substitution reactions. This property is particularly useful in synthetic chemistry, where 1-Bromo-4-(1,2,2-trifluorocyclopropyl)benzene can be readily converted into a wide array of derivatives through nucleophilic substitution reactions. Additionally, the trifluorocyclopropyl group imparts significant stability and resistance to metabolic degradation, which is highly desirable in drug design.

Recent studies have highlighted the potential applications of 1-Bromo-4-(1,2,2-trifluorocyclopropyl)benzene in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines and reduce pain sensitivity in animal models. These findings suggest that 1-Bromo-4-(1,2,2-trifluorocyclopropyl)benzene could serve as a valuable starting material for the development of new drugs targeting inflammatory diseases and chronic pain.

In another notable study, published in the European Journal of Organic Chemistry, researchers explored the use of 1-Bromo-4-(1,2,2-trifluorocyclopropyl)benzene in the synthesis of fluorinated agrochemicals. The study revealed that this compound can be efficiently converted into fluorinated herbicides and fungicides with enhanced efficacy and reduced environmental impact. The unique structure of 1-Bromo-4-(1,2,2-trifluorocyclopropyl)benzene allows for precise control over the fluorination process, resulting in compounds with improved stability and selectivity.

The physical and chemical properties of 1-Bromo-4-(1,2,2-trifluorocyclopropyl)benzene have also been extensively studied. The compound is a colorless liquid with a boiling point of approximately 95°C at 760 mmHg. It is soluble in common organic solvents such as dichloromethane and acetone but has limited solubility in water. These properties make it suitable for use in a variety of synthetic processes and analytical techniques.

In terms of safety and handling, 1-Bromo-4-(1,2,2-trifluorocyclopropyl)benzene should be managed with care due to its reactivity and potential health hazards. Proper personal protective equipment (PPE), including gloves and goggles, should be worn when handling this compound. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials.

The synthesis of 1-Bromo-4-(1,2,2-trifluorocyclopropyl)benzene typically involves several steps. One common approach involves the bromination of 4-(1,2,2-trifluorocyclopropyl)benzene using N-bromosuccinimide (NBS) or bromine gas under controlled conditions. This method yields high purity products with good yields. Alternative synthetic routes have also been developed to improve efficiency and reduce environmental impact.

The future prospects for 1-Bromo-4-(1,2,2-trifluorocyclopropyl)benzene are promising. Ongoing research is focused on optimizing its use in drug discovery and development processes. For example, scientists are exploring its potential as a scaffold for designing new antiviral agents targeting emerging pathogens such as SARS-CoV-2. Additionally, efforts are being made to develop more sustainable synthetic methods for producing this compound on a larger scale.

In conclusion, 1-Bromo-4-(1,2,2-trifluorocyclopropyl)benzene (CAS No. 2236045-43-3) is a multifaceted compound with significant potential applications in various fields. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.